Cas no 444557-19-1 (N-butyl-2-cyano-3-(thiophen-2-yl)prop-2-enamide)

• Product Name: N-butyl-2-cyano-3-(thiophen-2-yl)prop-2-enamide
• CAS No: 444557-19-1
• MF: C₁₂H₁₄N₂OS
• MW: 234.317361354828
• CID: 5453458
• PubChem ID: 2442429
• Update Time: 2023-11-27

N-butyl-2-cyano-3-(thiophen-2-yl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• N-Butyl-2-cyano-3-(2-thienyl)-2-propenamide
• EN300-26578958
• Z44350219
• 444557-19-1
• (Z)-N-butyl-2-cyano-3-thiophen-2-ylprop-2-enamide
• N-butyl-2-cyano-3-(thiophen-2-yl)prop-2-enamide
• AKOS002951411

• Inchi： 1S/C12H14N2OS/c1-2-3-6-14-12(15)10(9-13)8-11-5-4-7-16-11/h4-5,7-8H,2-3,6H2,1H3,(H,14,15)/b10-8-
• InChI Key： QUUHRBTWJLZQSM-NTMALXAHSA-N
• SMILES： S1C=CC=C1/C=C(/C#N)\C(NCCCC)=O

Computed Properties

• Exact Mass: 234.08268425g/mol
• Monoisotopic Mass: 234.08268425g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 81.1Ų

Experimental Properties

• Density: 1.162±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 446.9±45.0 °C(Predicted)
• pka: 11.69±0.46(Predicted)